Cas no 175467-62-6 (2-Azetidinethione,1-phenyl-)

• Product Name: 2-Azetidinethione,1-phenyl-
• CAS No: 175467-62-6
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 112072
• PubChem ID: 15246501
• Update Time: 2025-04-18

2-Azetidinethione,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinethione,1-phenyl-
• 1-Phenylazetidine-2-thione
• 175467-62-6
• 2-Azetidinethione, 1-phenyl-

• Inchi： 1S/C9H9NS/c11-9-6-7-10(9)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： LWOIBJHHEWGOBP-UHFFFAOYSA-N
• SMILES： S=C1CCN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.04567
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines